molecular formula C11H8Br2 B8654070 1-Bromo-6-(bromomethyl)naphthalene

1-Bromo-6-(bromomethyl)naphthalene

Cat. No.: B8654070
M. Wt: 299.99 g/mol
InChI Key: PSVVMNONOHGTFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-6-(bromomethyl)naphthalene is a useful research compound. Its molecular formula is C11H8Br2 and its molecular weight is 299.99 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8Br2

Molecular Weight

299.99 g/mol

IUPAC Name

1-bromo-6-(bromomethyl)naphthalene

InChI

InChI=1S/C11H8Br2/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h1-6H,7H2

InChI Key

PSVVMNONOHGTFC-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC(=C2)CBr)C(=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 5-bromo-2-hydroxymethylnaphthalene (7.00 g, 29.5 mmol) in dry Et2O (100 mL) at 0° C. was added PBr3 (8.91 g, 33 mmol) in portions over 20 minutes. The reaction was stirred for an additional 30 minutes at 0° C., diluted with Et2O (100 mL) and quenched with H2O (100 mL) over 20 minutes. The heterogeneous solution was diluted further with H2O (100 mL) and the layers separated. The aqueous phase was extracted with Et2O (1×200 mL) and the combined organic layers were washed with H2O (1×100 mL) and saturated NaCl (1×100 mL), dried (MgSO4) and concentrated in vacuo. The residue was purified by preparative HPLC (SiO2 : gradient hexane/EtOAc) to give the title compound as a white solid (4.60 g, 52%).
Quantity
7 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
8.91 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
Yield
52%

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